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Compound of Interest

Compound Name: Eugenyl benzoate

Cat. No.: B181212 Get Quote

An In-depth Technical Guide to Eugenyl
Benzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of eugenyl benzoate, a significant compound in various scientific and commercial

applications. This document outlines its chemical identity, summarizes its physical

characteristics in a tabular format for clarity, and details the experimental protocols for the

determination of these properties. Furthermore, a procedural workflow for the synthesis and

purification of eugenyl benzoate is presented.

Chemical Identity and Structure
Eugenyl benzoate, also known as 4-allyl-2-methoxyphenyl benzoate, is an ester formed from

eugenol and benzoic acid.[1][2] Its chemical structure combines the characteristic

functionalities of both precursors, contributing to its unique physical and sensory properties.

CAS Number: 531-26-0[3][4][5][6]

Molecular Formula: C₁₇H₁₆O₃[4][7]

IUPAC Name: (2-methoxy-4-prop-2-enylphenyl) benzoate[4][7]
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Synonyms: 4-Allyl-2-methoxyphenyl benzoate, Eugenol benzoate, Benzoyl eugenol[4][7]

Physical Properties
The physical properties of eugenyl benzoate are critical for its handling, formulation, and

application in various fields, including flavor, fragrance, and pharmaceuticals. The following

table summarizes its key quantitative physical data.

Property Value Units Reference(s)

Molecular Weight 268.32 g/mol [5]

Appearance
Colorless to pale

yellow crystals
- [8]

Melting Point 69.00 - 70.00 °C [5][8]

Boiling Point 360.00 °C (at 760 mm Hg) [8]

Vapor Pressure 0.000022 mmHg (at 25 °C, est.) [8]

Flash Point 181.11 °C (358.00 °F, TCC) [8]

Water Solubility 2.583 mg/L (at 25 °C, est.) [8]

logP (o/w) 3.447 - (est.) [8]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

eugenyl benzoate. These protocols are based on standard laboratory practices for organic

compounds.

The melting point of a crystalline solid is a key indicator of its purity.[9][10][11][12]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[9]

Capillary tubes (sealed at one end)
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Thermometer

Mortar and pestle

Procedure:

A small sample of eugenyl benzoate is finely powdered using a mortar and pestle.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as it

approaches the expected melting point.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes a clear liquid are recorded as the melting range. For a pure compound, this

range is typically narrow (0.5-1.0 °C).[9][10]

The boiling point is a fundamental physical property of a liquid. For a high-boiling point solid

like eugenyl benzoate, the measurement is conducted at reduced pressure and extrapolated

to atmospheric pressure, or more commonly, determined using specialized equipment. A

general method for determining the boiling point of an organic compound is the capillary

method.[3][4][8]

Apparatus:

Thiele tube or similar heating bath

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)
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Procedure:

A small amount of the substance is placed in the fusion tube.

The capillary tube is placed in the fusion tube with the open end submerged in the liquid.

The fusion tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling liquid (e.g., mineral oil).

The temperature is raised until a steady stream of bubbles emerges from the capillary tube.

The heat source is removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Understanding the solubility of a compound in various solvents is crucial for its purification,

formulation, and biological applications.[7][13][14][15][16]

Apparatus:

Test tubes

Vortex mixer or shaker

Graduated pipettes

Analytical balance

Procedure (Qualitative):

Place a small, accurately weighed amount of eugenyl benzoate (e.g., 10 mg) into a series

of test tubes.

Add a specific volume (e.g., 1 mL) of different solvents (e.g., water, ethanol, diethyl ether,

hexane) to each test tube.

Vigorously agitate the tubes for a set period (e.g., 1 minute) using a vortex mixer.
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Visually observe whether the solid has completely dissolved. Classify as soluble, partially

soluble, or insoluble.

Procedure (Quantitative):

Prepare a saturated solution of eugenyl benzoate in the solvent of interest at a constant

temperature.

Allow any undissolved solid to settle.

Carefully withdraw a known volume of the supernatant.

Evaporate the solvent from the supernatant and weigh the remaining solute.

Calculate the solubility in terms of mass per unit volume (e.g., mg/mL).

The flash point is the lowest temperature at which a substance gives off enough vapor to ignite

in the presence of an ignition source.[17][18][19][20][21]

Apparatus:

Closed-cup flash point tester (e.g., Pensky-Martens or Tag Closed Cup Tester)[17][19]

Procedure (General Principle):

The sample is placed in the test cup of the apparatus.

The cup is sealed, and the sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, an ignition source is introduced into the vapor space above

the sample.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapor to ignite with a brief flash.[19][20]

Synthesis and Purification Workflow
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Eugenyl benzoate is typically synthesized via the esterification of eugenol with benzoyl

chloride.[1][2] The following diagram illustrates a general workflow for its synthesis and

subsequent purification.

Synthesis

Work-up
Purification & Analysis

Eugenol

Reaction Vessel
(Esterification)Benzoyl Chloride

Base (e.g., NaOH)

Liquid-Liquid
Extraction

Washing
(e.g., with NaHCO₃, H₂O)

Drying
(e.g., with Na₂SO₄) Solvent Evaporation Recrystallization Filtration & Drying Pure Eugenyl Benzoate Analysis (GC-MS, HPLC, NMR)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of eugenyl benzoate.

Analytical Methods
The identity and purity of synthesized eugenyl benzoate can be confirmed using various

analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for separating

eugenyl benzoate from other volatile compounds and confirming its molecular weight and

fragmentation pattern.[22][23]

High-Performance Liquid Chromatography (HPLC): HPLC can be used for the quantitative

analysis of eugenyl benzoate in various matrices, ensuring the purity of the final product.

[24][25][26][27]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

powerful tools for elucidating the precise chemical structure of eugenyl benzoate and

confirming the success of the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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